Cas no 68229-94-7 (1H-Benzotriazole,5-chloro-1-methoxy-)

• Product Name: 1H-Benzotriazole,5-chloro-1-methoxy-
• CAS No: 68229-94-7
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 529938
• PubChem ID: 325358
• Update Time: 2025-04-19

1H-Benzotriazole,5-chloro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,5-chloro-1-methoxy-
• 5-chloro-1-methoxybenzotriazole
• NSC-293930
• DTXSID10315314
• 68229-94-7
• NSC293930

• Inchi： 1S/C7H6ClN3O/c1-12-11-7-3-2-5(8)4-6(7)9-10-11/h2-4H,1H3
• InChI Key： DIOZGVSDWDYAJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2OC

Computed Properties

• Exact Mass: 183.02
• Monoisotopic Mass: 183.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 288.3°Cat760mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.66